Cas no 139368-37-9 (Ethyl 2-(3,5-difluorophenyl)acetate)

Ethyl 2-(3,5-difluorophenyl)acetate structure
139368-37-9 structure
Product Name:Ethyl 2-(3,5-difluorophenyl)acetate
CAS No:139368-37-9
MF:C10H10F2O2
MW:200.182010173798
CID:902760
Update Time:2025-04-19

Ethyl 2-(3,5-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3,5-difluorophenyl)acetate
    • Inchi: 1S/C10H10F2O2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
    • InChI Key: IYDLIJQAMCQPCB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)CC(=O)OCC)F

Computed Properties

  • Exact Mass: 200.0649
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • PSA: 26.3

Ethyl 2-(3,5-difluorophenyl)acetate Pricemore >>

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